molecular formula C17H16FN3O2 B2967620 N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide CAS No. 1436103-79-5

N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide

Cat. No.: B2967620
CAS No.: 1436103-79-5
M. Wt: 313.332
InChI Key: AUUFCIXMIZLTJM-UHFFFAOYSA-N
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Description

N-[2-(6-Fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-YL]acetamide is a useful research compound. Its molecular formula is C17H16FN3O2 and its molecular weight is 313.332. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Fluorescence Properties

One study discusses the structural aspects and properties of salt and inclusion compounds related to amide-containing isoquinoline derivatives, highlighting their potential in forming gels and crystalline solids with different acids, and their enhanced fluorescence emission in certain host–guest complexes. These properties suggest applications in materials science, particularly for designing materials with specific optical properties (Karmakar et al., 2007).

Palladium-Catalyzed Fluorination

Another research communication elaborates on a palladium-catalyzed method for the fluorination of carbon-hydrogen bonds using N-fluoropyridinium reagents, pointing to its significance in synthetic chemistry for introducing fluorine atoms into organic molecules, potentially enhancing their pharmacological properties (Hull et al., 2006).

Synthesis and Optical Properties of Fluorophores

The synthesis and optical properties of new "push-pull" fluorophores based on arylpyridine and arylquinoline structures are explored in another study. Such fluorophores have been evaluated for their non-linear optic behavior, suggesting their utility in the development of optical materials and sensors (Kopchuk et al., 2019).

PET Imaging of Translocator Protein

Research on PET ligands, such as 18F-FEAC and 18F-FEDAC, for imaging translocator protein (TSPO) in the brain, demonstrates their potential applications in neuroscience, particularly for studying neuroinflammation and neurological disorders (Yui et al., 2010).

Cyclization and Synthesis of Benzofused Lactams

A study on the cyclization of nitroacetamide derivatives to produce benzofused lactams suggests a novel synthetic pathway for creating complex organic structures, which could be beneficial in drug discovery and development (Fante et al., 2014).

Properties

IUPAC Name

N-[2-(6-fluoropyridine-3-carbonyl)-3,4-dihydro-1H-isoquinolin-5-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16FN3O2/c1-11(22)20-15-4-2-3-13-10-21(8-7-14(13)15)17(23)12-5-6-16(18)19-9-12/h2-6,9H,7-8,10H2,1H3,(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUUFCIXMIZLTJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=CC2=C1CCN(C2)C(=O)C3=CN=C(C=C3)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16FN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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